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Compound of Interest

Compound Name: 3-Methoxybenzonitrile

Cat. No.: B145857 Get Quote

This guide provides immediate, essential safety and logistical information for handling 3-
Methoxybenzonitrile in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Chemical and Physical Properties[1][2]

Property Value

Molecular Formula C₈H₇NO[1]

Molecular Weight 133.15 g/mol [1]

Appearance
White or Colorless to Yellow to Orange powder,

lump, or clear liquid[3]

CAS Number 1527-89-5[1][4]

Density 1.089 g/mL at 25 °C[2]

Boiling Point 111-112 °C at 13 mmHg[2]

Melting Point 22 °C[3]

Flash Point 105 °C (221 °F) - closed cup[5]

Solubility Slightly soluble in water[3]

Hazard Identification and GHS Classification[1][3]
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral ❗ Warning
H302: Harmful if

swallowed[1]

Acute Toxicity, Dermal ❗ Warning
H312: Harmful in

contact with skin[1]

Acute Toxicity,

Inhalation
❗ Warning

H332: Harmful if

inhaled[1]

Skin Irritation ❗ Warning
H315: Causes skin

irritation[1][3]

Eye Irritation ❗ Warning
H319: Causes serious

eye irritation[1][3]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical for minimizing exposure and preventing

accidents.

1. Preparation:

Fume Hood: Before starting work, ensure a chemical fume hood is functioning correctly.[6]

All handling of 3-Methoxybenzonitrile should be performed within the fume hood to avoid

inhalation of vapors.[6]

Personal Protective Equipment (PPE): Don the following mandatory PPE before entering the

laboratory and handling the chemical.[5][7][8]

Gather Materials: Assemble all necessary equipment, such as glassware, spatulas, and

weighing paper, inside the fume hood.

Work Surface: Cover the work surface with disposable, absorbent bench covers to contain

any potential spills.[6]

2. Weighing and Transfer:
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Perform all weighing and transfer operations within the chemical fume hood.[6]

When opening the container, point the opening away from your face.[6]

Use a dedicated spatula for transferring the chemical.

Close the container tightly immediately after use.[5][8]

3. Post-Operation:

Decontamination: Decontaminate all non-disposable equipment and glassware that came

into contact with 3-Methoxybenzonitrile.

Work Surface Cleaning: Wipe down the work surface in the fume hood with an appropriate

solvent.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items in the designated hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[7][8]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure.
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PPE Category Specifications Rationale

Hand Protection

Wear appropriate chemical-

resistant gloves (e.g., nitrile

gloves).[5][8] Inspect gloves

for tears or defects before use.

[9]

Prevents skin contact; 3-

Methoxybenzonitrile is harmful

if absorbed through the skin.[5]

Eye and Face Protection

Chemical safety goggles are

mandatory.[5][8] For

operations with a higher risk of

splashing, a face shield should

be worn in addition to goggles.

[9][10][11]

Protects against splashes that

can cause serious eye

irritation.[1][5]

Skin and Body Protection

A long-sleeved laboratory coat

must be worn and fully

buttoned.[5][6] Wear

appropriate protective clothing

to prevent skin exposure.[5][8]

Closed-toe shoes are

mandatory.[6]

Protects skin from accidental

splashes and spills.[6]

Respiratory Protection

Use only in a well-ventilated

area, preferably a certified

chemical fume hood.[5][7][12]

If a fume hood is not available,

a NIOSH-approved respirator

with an appropriate filter (e.g.,

type ABEK) should be used.

Prevents inhalation of harmful

vapors.[5][12]

Emergency Procedures: First Aid Measures
Immediate action is crucial in case of exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5][8] Seek immediate

medical attention.[5][10]

Skin Contact

Get medical aid.[5][8] Flush skin with plenty of

soap and water for at least 15 minutes while

removing contaminated clothing and shoes.[8]

Wash clothing before reuse.[5][8]

Inhalation

Remove from exposure and move to fresh air

immediately.[4][5] If not breathing, give artificial

respiration.[5][7] If breathing is difficult, give

oxygen.[4][5] Get medical aid.[5][7]

Ingestion

Do NOT induce vomiting.[5][8][10] If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water.[5][8] Never give anything by mouth to an

unconscious person.[5][8] Seek immediate

medical attention.[7][10]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure safety.

Waste Classification: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste according to US EPA guidelines (40 CFR Parts

261.3) and consult state and local regulations.[5]

Contaminated Materials: All disposable items that have come into contact with 3-
Methoxybenzonitrile, such as gloves, bench covers, and weighing paper, must be collected

in a suitable, labeled container for waste disposal.[10]

Unused Product: Dispose of contents and container to an approved waste disposal plant.[3]

[7][12][13] Do not let the chemical enter the environment.[12][14] Contact a licensed

professional waste disposal service.[9]
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Spill Cleanup: In case of a spill, absorb the material with an inert substance (e.g.,

vermiculite, sand, or earth) and place it in a suitable, closed container for disposal.[5][12][14]

Ensure adequate ventilation.[5]

Workflow for Safe Handling of 3-
Methoxybenzonitrile
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Caption: Workflow for the safe handling of 3-Methoxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145857?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

